Cas no 2172186-42-2 (3-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid)
3-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid
- 2172186-42-2
- EN300-1498755
- 3-{[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methoxypropanoic acid
-
- Inchi: 1S/C26H23BrN2O6/c1-34-23(25(31)32)13-28-24(30)15-10-11-22(21(27)12-15)29-26(33)35-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-12,20,23H,13-14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
- InChI Key: WTWOONZIQUJQSP-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(NCC(C(=O)O)OC)=O)C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 538.07395g/mol
- Monoisotopic Mass: 538.07395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 744
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 114Ų
3-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1498755-1.0g |
3-{[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methoxypropanoic acid |
2172186-42-2 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1498755-50mg |
3-{[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methoxypropanoic acid |
2172186-42-2 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1498755-100mg |
3-{[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methoxypropanoic acid |
2172186-42-2 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1498755-250mg |
3-{[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methoxypropanoic acid |
2172186-42-2 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1498755-500mg |
3-{[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methoxypropanoic acid |
2172186-42-2 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1498755-1000mg |
3-{[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methoxypropanoic acid |
2172186-42-2 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1498755-2500mg |
3-{[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methoxypropanoic acid |
2172186-42-2 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1498755-5000mg |
3-{[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methoxypropanoic acid |
2172186-42-2 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1498755-10000mg |
3-{[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methoxypropanoic acid |
2172186-42-2 | 10000mg |
$14487.0 | 2023-09-27 |
3-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 3-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid
Introduction to 3-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic Acid (CAS No. 2172186-42-2)
3-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid, identified by its CAS number 2172186-42-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, characterized by its 3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido moiety and its 2-methoxypropanoic acid side chain, suggests potential applications in the design of novel therapeutic agents.
The molecular framework of 3-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid is meticulously crafted to optimize interactions with biological targets. The presence of a bromine atom at the 3-position of the phenyl ring enhances its reactivity, allowing for further functionalization and derivatization. This feature is particularly valuable in synthetic chemistry, where such modifications can lead to the development of more potent and selective drug candidates.
The (9H-fluoren-9-yl)methoxycarbonyl group attached to the amino function serves as a protecting group for the amine moiety, ensuring stability during synthetic procedures. This protection-deprotection strategy is a cornerstone in modern drug discovery, enabling chemists to manipulate reactive sites with precision. The fluorene derivative is also known for its ability to enhance solubility and bioavailability, which are critical factors in the formulation of pharmaceuticals.
The carboxamide linkage in the molecule contributes to its overall functionality, providing a site for further chemical modifications. This versatility makes 3-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid a valuable intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymes and receptors involved in human diseases.
In recent years, there has been a surge in interest regarding small molecules that modulate protein-protein interactions (PPIs). 3-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid has been explored as a potential PPI modulator due to its ability to interact with specific protein targets. Such interactions are crucial in numerous biological pathways, including those implicated in cancer, inflammation, and neurodegenerative disorders. The compound's unique structural features make it an attractive candidate for further investigation.
The 2-methoxypropanoic acid side chain provides an acidic functionality that can be exploited for various pharmacological purposes. This moiety can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. Additionally, the methoxy group introduces lipophilicity, which can influence membrane permeability and metabolic stability—key factors in drug design.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 3-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid with target proteins. These studies have revealed that the compound can adopt multiple conformations upon binding, suggesting flexibility and adaptability in its interaction with biological systems. This conformational plasticity is often a desirable trait in drug candidates, as it can enhance binding affinity and reduce off-target effects.
The synthesis of 3-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of key intermediates such as brominated phenols and fluorene-based esters. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions, which are essential for constructing complex molecular architectures.
The use of transition metal catalysts like palladium not only facilitates bond formation but also improves reaction efficiency and selectivity. Such catalytic methods are integral to modern synthetic chemistry, enabling the rapid assembly of complex molecules with high precision. The final step involves deprotection of the amine group using appropriate reagents, yielding the desired product.
The pharmacological evaluation of 3-{3-bromo-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid has revealed intriguing properties that warrant further exploration. In vitro studies have demonstrated its ability to inhibit specific enzymes associated with cancer cell proliferation. The compound's mechanism of action appears to involve disruption of key signaling pathways that drive tumor growth and survival.
Moreover, preclinical studies have shown that 3-{3-bromo-4-({(9H-fluorenene-lmthoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid exhibits good oral bioavailability and moderate tissue distribution upon administration. These findings are promising for its potential translation into clinical use as an anticancer agent. However, additional studies are needed to assess its safety profile and long-term efficacy.
The structural features of this compound also make it a valuable tool for mechanistic studies in medicinal chemistry. By varying specific functional groups or substituents, researchers can gain insights into how structural changes influence biological activity. Such studies contribute to our understanding of drug-receptor interactions and inform future drug design strategies.
In conclusion, 3-{3-bromo-a{((9H-fluorene-lmthoxycarbonyl}amino)phenylformamide}-2-methoxypropanoic acid (CAS No. 2172186422) is a multifaceted compound with significant potential in pharmaceutical research. Its intricate structure, combined with its promising biological activities, makes it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.
2172186-42-2 (3-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methoxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)